Cas no 178101-88-7 (L-Ascorbic acid-)

• Product Name: L-Ascorbic acid-
• CAS No: 178101-88-7
• MF: C₆H₈O₆
• MW: 176.124122619629
• CID: 906600
• PubChem ID: 117064451
• Update Time: 2025-06-10

L-Ascorbic acid- Chemical and Physical Properties

Names and Identifiers

• L-[1-13C]ascorbic acid
• L-Ascorbic Acid-1-13C
• L-Threoascorbic acid-1-13C
• l-ascorbic acid
• vitamin C
• ascorbic acid
• L(+)-Ascorbic acid
• Cevitamic acid
• ascorbate
• Ascorbicap
• Ascoltin
• Hybrin
• Secorbate
• Proscorbin
• Lemascorb
• Ascorteal
• Ascorbajen
• Vitascorbol
• Vitamisin
• Natrascorb
• Citriscorb
• Cescorbat
• Ascorbutina
• Vitacimin
• Roscorbic
• Laroscorbine
• Testascorbic
• Cevitamin
• Cetemican
• Allercorb
• Viscorin
• Redoxon
• Cenetone
• Cegiolan
• Cebicure
• Ascorvit
• Viforcit
• Concemin
• Cevital
• Cergona
• Cemagyl
• Cebione
• Cantaxin
• Ascorin
• Vitacin
• Colascor
• Cevitex
• Cevitan
• Cevatine
• Cevalin
• Ceglion
• Vitacee
• V
• L-Ascorbic acid-1-13C
• L-Ascorbic acid-
• L-Ascorbic acid-13C
• DB-276982
• HY-B0166S1
• (2R)-2-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-(513C)2H-furan-5-one
• 178101-88-7
• CS-0380198
• L-Ascorbic acid-1-13C, 99 atom % 13C

• Inchi： 1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-10H,1H2/t2-,5+/m0/s1
• InChI Key： CIWBSHSKHKDKBQ-JLAZNSOCSA-N
• SMILES： O1C(C(=C([C@H]1[C@H](CO)O)O)O)=O

Computed Properties

• Exact Mass: 177.03544281g/mol
• Monoisotopic Mass: 177.03544281g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 107

Experimental Properties

• Density: 1.65 (NTP, 1992)
• Melting Point: 193 °C (dec. )(lit.)

Additional information on L-Ascorbic acid-

Comprehensive Guide to L-Ascorbic Acid (CAS No. 178101-88-7): Benefits, Applications, and Innovations

L-Ascorbic acid, commonly known as Vitamin C, is a water-soluble essential nutrient with the CAS registry number 178101-88-7. This compound plays a pivotal role in human health, skincare, and food preservation. Its antioxidant properties and collagen synthesis capabilities make it a sought-after ingredient in pharmaceuticals, cosmetics, and nutraceuticals. With increasing consumer interest in natural antioxidants and anti-aging solutions, L-Ascorbic acid has gained prominence in scientific research and commercial applications.

The molecular structure of L-Ascorbic acid (C₆H₈O₆) enables it to donate electrons, neutralizing free radicals and reducing oxidative stress. This mechanism underpins its effectiveness in combating skin aging, boosting immune function, and enhancing iron absorption. Recent studies highlight its potential in photoprotection, with formulations like stable Vitamin C serums becoming trending topics in dermatology forums and e-commerce platforms.

In the food industry, L-Ascorbic acid (CAS 178101-88-7) serves as a natural preservative (E300), preventing oxidation in beverages and processed foods. Consumers searching for "clean label ingredients" or "non-GMO preservatives" often encounter this compound as a benchmark for safety and efficacy. Innovations like liposomal Vitamin C and time-release formulations address bioavailability challenges, a frequent query in health-related searches.

Skincare formulations leverage L-Ascorbic acid for its ability to brighten skin tone and reduce hyperpigmentation. Searches for "best Vitamin C for dark spots" or "how to stabilize Vitamin C in skincare" reflect user concerns about product efficacy. The compound’s instability in aqueous solutions has spurred advancements like encapsulated Vitamin C and anhydrous formulations, now widely discussed in cosmetic science communities.

Emerging research explores L-Ascorbic acid’s role in neuroprotection and cardiovascular health, aligning with growing interest in preventive healthcare. Clinical trials investigating high-dose intravenous Vitamin C (CAS 178101-88-7) for immune support further elevate its profile. As sustainability gains traction, eco-friendly extraction methods from acerola cherry or fermentation-derived Vitamin C respond to searches for "plant-based antioxidants."

Regulatory agencies globally recognize L-Ascorbic acid as Generally Recognized As Safe (GRAS), ensuring its widespread use. However, debates about "optimal Vitamin C dosage" or "natural vs. synthetic Vitamin C" persist among health enthusiasts. Analytical techniques like HPLC ensure purity verification, a critical aspect for manufacturers addressing "pharmaceutical-grade Vitamin C" demands.

In conclusion, L-Ascorbic acid (CAS 178101-88-7) remains a cornerstone of health and wellness industries. Its multifunctionality—from collagen booster to food additive—ensures continued relevance. Future trends may focus on nanotechnology-enhanced delivery systems and personalized nutrition, positioning this molecule at the forefront of scientific and consumer innovation.